Lithium tantalum oxide (LiTaO3)

• IUPAC Name: lithium;oxygen(2-);tantalum(5+)
• InChI: InChI=1S/Li.3O.Ta/q+1;3*-2;+5
• InChI Key: JNQQEOHHHGGZCY-UHFFFAOYSA-N
• Canonical SMILES: [Li+].[O-2].[O-2].[O-2].[Ta+5]
• Molecular Formula: LiO3Ta
• Molecular Weight: 235.9 g/mol
• CAS RN: 12031-66-2

Description

Lithium tantalate (LiTaO3) is a crystalline compound known for its unique electro-optical, piezoelectric, and pyroelectric properties. It is widely used in optical applications, infrared detection, and acoustic surface wave devices. It has a high dielectric constant, high optical transparency, and good thermal stability.

Synthesis Analysis

LiTaO3 ceramics can be synthesized by hot-pressing sintering at different temperatures from 1200 to 1350 °C. The relative density of the LiTaO3 ceramics was significantly enhanced as the sintering temperature increases first and then decreased. The LiTaO3 ceramics achieved the highest relative density (98.6%) and shown homogeneous microstructure when sintered at 1300 °C.

Molecular Structure Analysis

Lithium tantalate has a trigonal crystal structure. X-ray diffraction revealed a preferentially oriented polycrystalline structure with the (102) planes of LiTaO3 being parallel to the (100) planes of Si.

Chemical Reactions Analysis

A two-stage vapor transport equilibration (VTE) has been employed to mitigate lithium deficiency in single crystals of lithium tantalate. This work details a low-temperature vapor transport infiltration (VTI) anneal step that establishes a lithium-rich surface layer in the treated samples which annihilates the intrinsic point defect complexes of congruent LiTaO3.

Physical And Chemical Properties Analysis

Lithium tantalate has a density of 7.18 g/cm3. It has a band gap of 3.775 eV. The dielectric properties of LiTaO3 ceramics were significantly influenced by the sintering temperatures.

Scientific Research Applications

• Pyroelectric Detector Material : LiTaO3 microcubes synthesized using a hydrothermal method have shown potential for use as high-performance pyroelectric detector materials. The presence of oxygen-related defects among the layers helps increase the Curie temperature, enhancing its applicability in this domain (Gong et al., 2015).

• Enhanced Ionic Conductivity : By mechanically treating LiTaO3, specifically through ball milling, its Li conductivity can be significantly increased. Nanostructured powders of LiTaO3 show drastically enhanced dc conductivity, making it more effective as a Li ion conductor (Wilkening et al., 2008).

• Thin Film Deposition for Thermal Detectors : LiTaO3 thin films deposited on ruthenium dioxide (RuO2) electrodes have been studied for their morphological, structural, dielectric, and pyroelectric properties. Optimizing growth conditions can improve the pyroelectric coefficient, making them suitable for thermal detectors applications (Combette et al., 2007).

• Molecular Beam Epitaxy for Thin Film Growth : Growth of tantalum oxide and lithium tantalate thin films on Si substrates via molecular beam epitaxy has been explored. This method aids in achieving stoichiometric composition and complete in situ oxidation (Gitmans et al., 1995).

• Sol-Gel Process for Nano-Crystalline Films : The sol-gel process has been used to fabricate LiTaO3 thin films on silicon substrates, showing high crystallinity and potential for high-performance detection systems (Gou et al., 2012).

• High-Resolution Pyroelectric Linear Arrays : LiTaO3 has been used in the development of high-resolution pyroelectric linear arrays for temperature measurement and spectrometry, demonstrating excellent long-time stability and cost-effectiveness (Norkus et al., 2001).

• Infrared Detection : Ultra-thin LiTaO3 crystals have been utilized in high-responsivity room temperature pyroelectric infrared detectors, offering a feasible approach for fabricating high-response rate sensors and infrared imaging applications (Liang et al., 2015).

• Low-Temperature Synthesis : A novel technique for synthesizing pure ultrafine single-phase LiTaO3 at a low temperature (450 °C) has been reported, marking the lowest reported formation temperature for LiTaO3 (Muthurajan et al., 2008).

• Chemical Mechanical Polishing of LiTaO3 Wafer : The technique of chemical mechanical polishing (CMP) has been employed to polish LiTaO3 wafers, crucial for enhancing the performance of devices made from these wafers (Yuan et al., 2006).

• Crystalline and Optical Properties for Sputtered Films : Studies on the crystalline and optical properties of LiTaO3 thin films deposited by high power RF magnetron sputtering indicate their suitability for various optical applications (Pan et al., 2017).

Mechanism of Action

Target of Action

Lithium tantalum oxide (LiTaO3), also known as lithium tantalate, is a crystalline compound that primarily targets optical applications, infrared detection, and acoustic surface wave devices . It is widely used in these areas due to its excellent piezoelectric, pyroelectric, and nonlinear optical properties .

Mode of Action

Lithium tantalate interacts with its targets through its unique electro-optical, piezoelectric, and pyroelectric properties . These properties allow it to convert mechanical stress into electrical charges and vice versa, making it an ideal material for various applications such as filters, pyroelectric detectors, and holographic memory devices .

Biochemical Pathways

energy conversion processes in devices where it is used. For instance, the pyroelectric effect, a property of lithium tantalate, can convert dissipated thermal energy into useful electric energy .

Pharmacokinetics

It’s worth noting that lithium ions can diffuse in lithium tantalate, a process that can be measured via confocal raman spectroscopy .

Result of Action

The result of lithium tantalate’s action is largely dependent on its application. In optical applications, it can manipulate light through its nonlinear optical properties . In acoustic surface wave devices, it can generate and detect ultrasonic waves . Furthermore, the phenomenon of pyroelectric fusion has been demonstrated using a lithium tantalate crystal, producing a large enough charge to generate and accelerate a beam of deuterium nuclei into a deuterated target, resulting in the production of a small flux of helium-3 and neutrons through nuclear fusion without extreme heat or pressure .

Action Environment

The action of lithium tantalate can be influenced by environmental factors such as temperature. For instance, the thermal stability of lithium tantalate, which is only 18 ppm in the range of 20–80°C, is better than that of lithium niobate . Additionally, the photorefractive resistance of lithium tantalate is twice that of lithium niobate , indicating that it performs better in environments with high light exposure.

Safety and Hazards

Chronic intake of lithium compounds may cause vomiting, diarrhea, ataxia, intestinal irritation, kidney injury, central nervous system depression, and drop in blood pressure. Central nervous system effects may include, slurred speech, blurred vision, dizziness, sensory loss, convulsions, and stupor.

Future Directions

The applications of LiTaO3 in 5G, 6G, SAW filters, nonlinear optical devices, and waveguides are expected to provide additional breakthroughs. It is an ideal material for manufacturing high-stability and broadband filters.

Q & A

Q1: What makes Lithium Tantalum Oxide (LiTaO3) suitable for energy harvesting?

A: LiTaO3 exhibits a strong pyroelectric effect. This means it can generate an electrical charge in response to temperature fluctuations. [, ] This property makes it a suitable candidate for scavenging energy from wasted heat sources.

Q2: How efficient is LiTaO3 in converting thermal energy to electrical energy?

A: Research indicates that the efficiency of LiTaO3 energy harvesters is influenced by factors like chopping frequency and load resistance. A study found that a 0.5mm thick LiTaO3 sample with a surface area of 19.64 cm2 achieved optimal power generation with a chopping frequency between 2Hz-6Hz and load resistance between 10MΩ-40MΩ. [] Further research explores improving conversion efficiency by developing efficient a.c./d.c. converters and implementing impedance matching techniques. []

Q3: Can the ionic conductivity of LiTaO3 be enhanced for better energy harvesting performance?

A: Yes, research has shown that ball milling LiTaO3 to a nano-scale significantly increases its Li ion conductivity, a crucial factor for efficient pyroelectric energy conversion. [] This process can increase conductivity by approximately five orders of magnitude compared to microcrystalline LiTaO3. []